Cas no 1690695-83-0 (1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene)

• Product Name: 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene
• CAS No: 1690695-83-0
• MF: C₁₃H₁₈BrIO
• MW: 397.08989572525
• CID: 6329659
• PubChem ID: 102984498
• Update Time: 2025-06-14

1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene
• 1690695-83-0
• EN300-1132996
• 1-bromo-2-[2-iodo-1-(pentan-2-yloxy)ethyl]benzene

• Inchi： 1S/C13H18BrIO/c1-3-6-10(2)16-13(9-15)11-7-4-5-8-12(11)14/h4-5,7-8,10,13H,3,6,9H2,1-2H3
• InChI Key： DJACIAZDNFJPPX-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Br)OC(C)CCC

Computed Properties

• Exact Mass: 395.95858g/mol
• Monoisotopic Mass: 395.95858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene

Comprehensive Overview of 1-Bromo-2-2-Iodo-1-(Pentan-2-yloxy)ethylbenzene (CAS No. 1690695-83-0)

1-Bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene (CAS No. 1690695-83-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its bromo and iodo substituents, as well as its pentan-2-yloxy ether linkage, offers a versatile platform for synthetic chemists exploring novel reaction pathways. Its molecular formula and intricate bonding patterns make it a subject of interest for researchers focusing on cross-coupling reactions, halogen exchange mechanisms, and ether-based functionalization.

The compound's CAS number 1690695-83-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. In the context of modern synthetic chemistry, 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene is often discussed alongside trending topics such as green chemistry and sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize waste and energy consumption, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential role in drug discovery and agrochemical development has sparked discussions in academic and industrial circles.

One of the most frequently searched questions related to this compound revolves around its synthetic routes and reactivity. For instance, how does the presence of both bromine and iodine atoms influence its behavior in palladium-catalyzed reactions? Another common inquiry focuses on its solubility and stability under various conditions, which are critical for its handling and storage. These questions highlight the compound's relevance in advanced organic synthesis and its potential to address challenges in molecular design.

From a structural perspective, the ethylbenzene core of this compound provides a rigid aromatic framework, while the pentan-2-yloxy group introduces flexibility and lipophilicity. This combination makes it a promising candidate for studies on molecular recognition and supramolecular chemistry. Furthermore, the compound's halogen-rich nature opens doors to applications in material science, particularly in the development of organic electronic components and photoactive materials.

In the realm of patent literature and academic publications, 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene has been cited in several innovative methodologies. For example, its use in multicomponent reactions has been explored to create complex molecular architectures with high efficiency. The compound's ability to participate in sequential functionalization also makes it a valuable tool for constructing polyfunctionalized arenes, which are pivotal in medicinal chemistry and materials engineering.

As the demand for tailor-made chemicals grows, the significance of compounds like 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene continues to rise. Its customizable reactivity and structural diversity position it as a key player in the development of next-generation functional materials and bioactive molecules. Researchers and industry professionals alike are keen to uncover new applications and refine existing protocols to harness its full potential.

In summary, 1-bromo-2-2-iodo-1-(pentan-2-yloxy)ethylbenzene (CAS No. 1690695-83-0) represents a fascinating intersection of organic synthesis, materials science, and pharmaceutical research. Its unique properties and broad applicability ensure its continued relevance in cutting-edge scientific endeavors. Whether you're a chemist exploring novel reaction mechanisms or a materials scientist designing advanced functional systems, this compound offers a wealth of opportunities for innovation and discovery.